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Compound of Interest

Compound Name: Butyl octanoate

Cat. No.: B146159

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for butyl octanoate (CAS No. 589-75-3). The information is intended for
professionals in research, scientific, and drug development fields to ensure safe laboratory
practices. Butyl octanoate, an ester of butanol and octanoic acid, is a colorless to pale yellow
liquid with a fruity odor, commonly used as a flavoring agent, fragrance ingredient, and solvent.
[1][2] While generally considered to have low toxicity, adherence to proper safety protocols is
essential to minimize exposure and ensure a safe working environment.[2]

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is the first step in safe
handling. The following table summarizes the key properties of butyl octanoate.
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Property Value Source
Molecular Formula C12H2402 [1]
Molecular Weight 200.32 g/mol [1]
Appearance C.:olf)rless to pale yellow, clear

liquid
Odor Fruity, buttery, ethereal, herbal The Good Scents Company
Boiling Point 240-245 °C EvitaChem
Melting Point -42.9 °C ChemicalBook
Flash Point 98.9-124 °C EvitaChem
Density 0.86 g/cm3 at 20 °C EvitaChem
Refractive Index 1.423-1.426 at 25 °C EvitaChem

Solubility in Water

3.5 mg/L at 25 °C (practically

insoluble)

EvitaChem, The Good Scents
Company

Solubility in Organic Solvents

Miscible with ethanol, acetone,

hexane

EvitaChem, 4

Vapor Pressure

0.035 mmHg at 25 °C

(estimated)

The Good Scents Company

Hazard Identification and GHS Classification

According to the majority of reports provided to the European Chemicals Agency (ECHA), butyl

octanoate does not meet the criteria for classification as a hazardous substance under the

Globally Harmonised System of Classification and Labelling of Chemicals (GHS). However, it is

important to note that some suppliers may provide their own classification. For instance, one

safety data sheet for a related compound, 1-Butyl-3-methylimidazolium octanoate, lists it as

harmful if swallowed and causing skin and eye irritation. Given the lack of a harmonized, official

classification for butyl octanoate, it is prudent to handle it with care, assuming it may cause

mild irritation with prolonged or repeated contact.
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Toxicological Data

Specific quantitative toxicity data for butyl octanoate is limited in publicly available literature.
However, information on related compounds and general safety assessments indicate a low
order of acute toxicity.

Toxicity Endpoint Value Species Source
o ECHA (for a
Acute Oral Toxicity .
> 2000 mg/kg bw Rat structurally similar
(LD50)
substance)
- ECHA (for a
Acute Dermal Toxicity ] o
> 2000 mg/kg bw Rabbit structurally similar
(LD50)
substance)

Acute Inhalation

N > 3.8 mg/L (4 hours) Rat
Toxicity (LC50)

Note: The oral and dermal LD50 values are based on data for a structurally similar fatty acid
ester due to the lack of specific data for butyl octanoate. The inhalation LC50 study concluded
that the highest achievable aerosol concentration did not cause mortality.

Occupational Exposure Limits

Currently, there are no specific Permissible Exposure Limits (PEL) from the Occupational
Safety and Health Administration (OSHA) or Threshold Limit Values (TLV) from the American
Conference of Governmental Industrial Hygienists (ACGIH) established for butyl octanoate.
For fatty acid methyl esters in general, no specific occupational exposure limits have been
assigned. In the absence of specific limits, it is recommended to maintain exposure to vapors
and aerosols as low as reasonably achievable.

First-Aid Measures

In the event of exposure to butyl octanoate, the following first-aid measures should be taken:
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Exposure Route First-Aid Procedure

Move the affected person to fresh air. If
) breathing is difficult, provide oxygen. If breathing
Inhalation . _ —
has stopped, give artificial respiration. Seek

medical attention if symptoms persist.

Remove contaminated clothing. Wash the
i affected area thoroughly with soap and plenty of
Skin Contact _ S
water. Seek medical attention if irritation

develops or persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Handling and Storage

Proper handling and storage procedures are crucial to prevent exposure and maintain the
integrity of butyl octanoate.

» Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.
o Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.

o Avoid breathing vapor or mist.
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o Use non-sparking tools and avoid sources of ignition as the substance is combustible.
o Wash hands thoroughly after handling.

o Do not eat, drink, or smoke in areas where the chemical is handled.

e Storage:

[¢]

Store in a cool, dry, and well-ventilated area.

[¢]

Keep containers tightly closed when not in use.

[e]

Store away from incompatible materials such as strong oxidizing agents.

o

Some sources recommend storage at -20°C for long-term stability.
Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard:

« |solate the spill area: Evacuate unnecessary personnel and ensure adequate ventilation.
¢ Eliminate ignition sources: Remove all sources of heat, sparks, and open flames.

o Contain the spill: Use a non-combustible absorbent material such as sand, earth, or
vermiculite to contain the spill. Do not use combustible materials like sawdust.

o Clean up: Carefully collect the absorbed material into a suitable, labeled container for
disposal.

o Decontaminate the area: Clean the spill area with a suitable solvent, followed by washing
with soap and water.

» Dispose of waste: Dispose of the contaminated material in accordance with local, state, and
federal regulations.
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Immediate Response Containment & Cleanup Finalization

Isolate Spill Area

. 3 6.
Contain Spill with 3 . . , .
ot Absorbent Collect Absorbed Material Decontaminate Spill Area —| Dispose of Waste Properly }—>| Report Incident (i required)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of butyl octanoate.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against chemical exposure. The following
diagram illustrates the relationship between different types of PPE and the routes of exposure

they protect against.

Personal Protective Equipment

Chemical-Resistant Gloves Safety Goggles /
(e.g., Nitrile) Laly Gt o Face Shield

rotects rotects Protects Protects

Routes of Expdsure

Dermal Contact Ocular Contact

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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